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Compound of Interest

Compound Name: Benzyl cyanoacetate

Cat. No.: B083049 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical properties and safety protocols for reagents is paramount. This technical guide

provides an in-depth overview of benzyl cyanoacetate, a versatile building block in organic

synthesis, with a focus on its safety data, handling precautions, and relevant experimental

applications.

Chemical and Physical Properties
Benzyl cyanoacetate is a combustible liquid that is harmful if swallowed.[1][2] It is crucial to

handle this compound with appropriate personal protective equipment and in a well-ventilated

area.[1] Below is a summary of its key physical and chemical properties.
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Property Value Source

CAS Number 14447-18-8

Molecular Formula C₁₀H₉NO₂ [2]

Molecular Weight 175.18 g/mol [2]

Appearance Colorless to pale yellow liquid

Boiling Point 115-125 °C at 0.3 mmHg [3]

Density 1.144 g/mL at 25 °C [3]

Refractive Index n20/D 1.520 [3]

Flash Point >110 °C (>230 °F) - closed cup

pKa 2.89 ± 0.10 (Predicted) [2]

logP (octanol/water) 1.96 [4]

Safety and Hazard Information
Benzyl cyanoacetate is classified as acutely toxic if swallowed (Acute Tox. 4, H302). Ingestion

can be harmful, and immediate medical attention should be sought if swallowed.[1] While

specific data on skin and eye irritation for benzyl cyanoacetate is limited, related compounds

like benzyl acetate can cause skin and serious eye irritation.[5] Therefore, it is prudent to

handle benzyl cyanoacetate with care to avoid contact with skin and eyes.

GHS Hazard and Precautionary Statements
Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed.

Precautionary Statements

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P301 + P312 + P330: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.
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Toxicological Data
Specific LD50 and LC50 data for benzyl cyanoacetate are not readily available in the

searched literature. However, data for structurally related compounds can provide an indication

of potential toxicity. For instance, the oral LD50 for the related compound benzyl cyanide in

male rats is 2.6 mmol/kg.[3] It is important to note that the toxicological properties of benzyl
cyanoacetate have not been fully investigated.[1]

Handling and Storage Precautions
Proper handling and storage are essential to ensure safety when working with benzyl
cyanoacetate.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin contact.[1][4]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, use a NIOSH-approved respirator with an appropriate cartridge.[1]

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep

away from incompatible materials such as strong oxidizing agents, reducing agents, acids,

and bases.[4][5]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures:

Spill Response:
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Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.

First Aid:

If Swallowed: Call a poison control center or doctor immediately. Rinse mouth. Do NOT

induce vomiting.[1]

If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap

and water for at least 15 minutes.[1]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.[1]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.[1]

Experimental Protocols and Applications
Benzyl cyanoacetate is a valuable intermediate in organic synthesis, primarily used in

reactions involving its active methylene group.

Knoevenagel Condensation
The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a

carbonyl group, followed by dehydration. Benzyl cyanoacetate is an excellent substrate for

this reaction.

Experimental Workflow: Knoevenagel Condensation
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Reactants

Process Work-up

Benzyl cyanoacetate

Mix reactants
in a suitable solvent

(e.g., ethanol, toluene)
Aldehyde or Ketone

Base Catalyst
(e.g., piperidine, DBU)

Heat the mixture
(optional, depending on reactants)

Monitor reaction progress
(e.g., by TLC)

Quench the reaction
(e.g., with dilute acid)

Extract with an
organic solvent Dry the organic layer

Purify the product
(e.g., by recrystallization

or chromatography)
Product

Benzyl cyanoacetate

Reduction of Nitrile
(e.g., Raney Nickel, NaBH4/ZnCl2)

β-Amino Ester Derivative

Ester Hydrolysis
(Acid or Base catalyzed)

β-Amino Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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